1-(3,4-Dimethoxybenzyl)-3-(5-oxopyrrolidin-3-yl)urea

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-(5-oxopyrrolidin-3-yl)urea
• InChI: InChI=1S/C14H19N3O4/c1-20-11-4-3-9(5-12(11)21-2)7-16-14(19)17-10-6-13(18)15-8-10/h3-5,10H,6-8H2,1-2H3,(H,15,18)(H2,16,17,19)
• InChI Key: WLNDKPYISKXAFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)NC2CC(=O)NC2)OC
• Molecular Formula: C14H19N3O4
• Molecular Weight: 293.32 g/mol
• CAS No.: 1351660-50-8

Description

1-(3,4-Dimethoxybenzyl)-3-(5-oxopyrrolidin-3-yl)urea is a useful research compound. Its molecular formula is C14H19N3O4 and its molecular weight is 293.323. The purity is usually 95%.
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Scientific Research Applications

Urea Biosensors and Their Implications

Urea, as an organic compound, has critical applications in biosensors designed to detect and quantify urea concentration. These biosensors are vital in diagnosing and managing diseases related to abnormal urea levels in the human body, such as kidney failure and various metabolic disorders. Advanced materials like nanoparticles and carbon materials have been utilized to enhance the sensitivity and durability of urea biosensors, making significant contributions to healthcare technology (Botewad et al., 2021).

Ureas in Drug Design

Ureas possess unique hydrogen binding capabilities, making them an integral part of small molecules in drug design due to their role in modulating drug-target interactions. This versatility underpins their broad range of bioactivities and highlights their importance in medicinal chemistry for enhancing the selectivity, stability, and pharmacokinetic profiles of lead molecules (Jagtap et al., 2017).

Environmental and Agricultural Applications

In the environmental and agricultural sectors, urea derivatives are explored for their potential in improving nitrogen utilization efficiency in plants, thereby reducing nitrogen losses to the environment. Ureaform, a condensation product of urea and formaldehyde, is recognized as a slow-release nitrogen fertilizer, contributing to more sustainable agricultural practices by minimizing nitrogen leaching and volatilization losses (Alexander & Helm, 1990).

Urea in Energy Storage

Explorations into urea's role as a hydrogen carrier present a promising avenue for sustainable and safe energy supply solutions. Urea's properties, including non-toxicity, stability, and ease of transport and storage, make it an attractive candidate for hydrogen storage and fuel cell applications, underscoring its potential to contribute to the renewable energy landscape (Rollinson et al., 2011).